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Compound of Interest

Compound Name: C.I. Solvent Blue 3

Cat. No.: B1629615 Get Quote

Document ID: ANP-SB3-202511 Revision: 1.0 Prepared for: Researchers, scientists, and drug

development professionals.

Introduction
C.I. Solvent Blue 3, also known as Sudan Blue II or Solvent Blue 35, is a lipophilic, oil-soluble

anthraquinone dye. Its strong blue coloration and solubility in non-polar solvents make it a

valuable tool for specific marking and coding applications within research and pharmaceutical

development. Unlike water-soluble dyes, Solvent Blue 3 is insoluble in aqueous environments,

allowing it to selectively stain and mark lipids, oils, fats, and non-polar polymer-based

formulations. This property is particularly useful for visualizing lipid droplets in cells, coding

different batches of non-aqueous formulations, and marking materials in a manner that resists

aqueous washing.

These application notes provide detailed protocols for two key uses: the histochemical staining

of intracellular lipids and the coding of non-aqueous pharmaceutical formulations.

Physicochemical and Spectral Data
Proper application of C.I. Solvent Blue 3 requires an understanding of its physical and

chemical properties. The data below has been compiled from various sources to guide its use.
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Property Value Reference

C.I. Name
Solvent Blue 3 / Solvent Blue

35
[1]

Synonyms Sudan Blue II, Oil Blue 35 [1]

CAS Number 17354-14-2 [1]

Molecular Formula C₂₂H₂₆N₂O₂ [1]

Molecular Weight 350.45 g/mol [1]

Appearance Dark blue powder or crystals

Melting Point 120-122 °C

Absorption Maxima (λmax)
604 nm and 652 nm (in

Chloroform)
[1][2][3]

Extinction Coefficient (ε)
≥16,000 at 648-652 nm (in

Chloroform)

Solubility Characteristics
C.I. Solvent Blue 3 is defined by its solubility in organic solvents and insolubility in water. This

differential solubility is the basis for its application in lipid staining and non-polar material

marking.
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Solvent Solubility Notes

Water Insoluble / Immiscible [4]

Ethanol Soluble [3]

Chloroform 4 mg/mL (4 g/L)

DMSO 50 mg/mL (50 g/L)

Xylene Soluble [3]

Benzyl Alcohol Soluble [3]

Fats & Oils Soluble [3]

Waxes & Greases Soluble

Propylene Glycol Soluble (with heating) Basis for staining solutions[5]

Application 1: Staining of Intracellular Lipid
Droplets
Principle
This protocol uses C.I. Solvent Blue 3 to stain neutral lipids, such as triglycerides and

cholesterol esters, stored within intracellular lipid droplets. The dye is more soluble in the lipids

than in the solvent it is applied in (e.g., 70% ethanol or propylene glycol). During the staining

process, the dye partitions from the less-soluble staining solvent into the highly-soluble lipid

droplets, selectively coloring them an intense blue. This method is adapted from established

protocols for similar lysochrome dyes like Sudan Black B.[5][6]

Experimental Workflow Diagram
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Preparation

Staining Protocol

Imaging

Prepare 0.5% (w/v) Stock Solution
in 95% Ethanol

Prepare Working Solution:
3 parts Stock + 2 parts Water

Culture & Treat Cells
on Coverslips

Wash cells with PBS

Fix cells with 4% PFA
(15 min)

Wash cells with PBS

Incubate in Staining Solution
(15-30 min)

Differentiate in 70% Ethanol
(1-2 min)

Rinse with Distilled Water

Counterstain Nuclei
(e.g., Nuclear Fast Red)

Mount Coverslip

Image with Bright-field
Microscope

Click to download full resolution via product page

Caption: Workflow for staining intracellular lipid droplets with C.I. Solvent Blue 3.
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Detailed Experimental Protocol
4.3.1 Materials & Reagents

C.I. Solvent Blue 3 (CAS 17354-14-2)

95% Ethanol

Distilled Water

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

70% Ethanol

Nuclear counterstain (e.g., Nuclear Fast Red)

Aqueous mounting medium (e.g., Glycerin Jelly)

Microscope slides and coverslips

4.3.2 Preparation of Staining Solutions

Stock Solution (0.5% w/v): Dissolve 0.5 g of C.I. Solvent Blue 3 powder in 100 mL of 95%

ethanol. Stir on a magnetic stirrer for 1-2 hours. Filter the solution through a Whatman No. 2

filter paper to remove any undissolved particles. This stock solution is stable for months

when stored in a tightly sealed bottle at room temperature.

Working Solution: Just before use, prepare the working solution by mixing 3 parts of the

stock solution with 2 parts of distilled water (e.g., 6 mL stock + 4 mL water). Let the solution

stand for 10-15 minutes, then filter it through a 0.2 µm syringe filter to remove any dye

precipitate that may have formed. The working solution should be used within a few hours.

4.3.3 Staining Procedure

Cell Culture: Grow cells on sterile glass coverslips in a petri dish or multi-well plate to the

desired confluency. Apply experimental treatments as required.
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Wash: Gently aspirate the culture medium and wash the cells twice with PBS.

Fixation: Fix the cells by incubating them with 4% PFA for 15 minutes at room temperature.

Wash: Aspirate the PFA and wash the cells twice with PBS to remove residual fixative.

Staining: Add the freshly filtered C.I. Solvent Blue 3 working solution to the coverslips,

ensuring the cells are fully covered. Incubate for 15-30 minutes at room temperature.

Differentiation: Remove the staining solution and briefly dip the coverslips in 70% ethanol for

1-2 minutes. This step removes excess background staining. Monitor this step visually to

prevent over-decolorization.

Rinse: Gently rinse the coverslips with distilled water to stop the differentiation process.

Counterstaining (Optional): To visualize nuclei, incubate with a counterstain like Nuclear Fast

Red for 3-5 minutes, followed by a brief wash in tap water.

Mounting: Mount the coverslips onto microscope slides using an aqueous mounting medium.

Visualization: Image the slides using a standard bright-field light microscope. Lipid droplets

will appear as distinct blue-to-dark-blue structures within the cytoplasm.

Application 2: Coding of Non-Aqueous Formulations
Principle
Solvent dyes are ideal for coloring non-polar materials like hydrocarbon-based fuels, waxes,

and plastics.[7] This principle can be extended to the coding of non-aqueous pharmaceutical

formulations, such as ointments, creams, or lipid-based drug delivery systems, for

identification, quality control, or branding purposes. The dye dissolves directly into the lipid or

oil phase of the formulation, providing a stable, integral color that does not leach into aqueous

environments.

Logical Workflow for Solvent & Dye Concentration
Selection
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Compatibility Assessment

Concentration Optimization

Stability Check

Start: Code a Non-Aqueous
Formulation

Identify main non-polar
solvent/base in formulation

(e.g., Mineral Oil, PEG, Wax)

Is Dye Soluble in Base?

Test solubility of SB3
in a small sample of the base

 Unknown 

Define Target Color Intensity
(e.g., Light Blue, Dark Blue)

 Yes 

Prepare serial dilutions of dye
in formulation base (e.g., 0.001% to 0.1% w/w)

Visually assess color and homogeneity

Does color meet target?

 No 

Perform accelerated stability test
(e.g., 40°C for 2 weeks)

 Yes 

Check for color fading,
precipitation, or phase separation

Is formulation stable?

 No 

Final Protocol Defined

 Yes 

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1629615?utm_src=pdf-custom-synthesis
https://www.scbt.com/p/sudan-blue-ii-17354-14-2
https://www.researchgate.net/figure/Structure-of-Sudan-blue-II_fig1_270445661
https://www.carlroth.com/com/en/dyes/sudan-blue-ii-%28c-%C2%A0i-%C2%A061554%29/p/1t4k.2
https://www.carlroth.com/com/en/dyes/sudan-blue-ii-%28c-%C2%A0i-%C2%A061554%29/p/1t4k.2
https://datasheets.scbt.com/sc-215921.pdf
https://microbenotes.com/sudan-black-b-staining/
https://pubmed.ncbi.nlm.nih.gov/1698849/
https://pubmed.ncbi.nlm.nih.gov/1698849/
https://patents.google.com/patent/US8529639B2/en
https://patents.google.com/patent/US8529639B2/en
https://www.benchchem.com/product/b1629615#c-i-solvent-blue-3-for-marking-and-coding-in-research
https://www.benchchem.com/product/b1629615#c-i-solvent-blue-3-for-marking-and-coding-in-research
https://www.benchchem.com/product/b1629615#c-i-solvent-blue-3-for-marking-and-coding-in-research
https://www.benchchem.com/product/b1629615#c-i-solvent-blue-3-for-marking-and-coding-in-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1629615?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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